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Compound of Interest

Compound Name: Qingyangshengenin

Cat. No.: B049804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structures, properties,

and biological activities of Qingyangshengenin and Qingyangshengenin A, two distinct C21

steroidal compounds isolated from the medicinal plant Cynanchum otophyllum. This document

is intended to serve as a valuable resource for researchers, scientists, and professionals

involved in drug discovery and development.

Introduction
Cynanchum otophyllum Schneid. is a traditional Chinese medicinal herb with a history of use in

treating various ailments. Phytochemical investigations of this plant have led to the isolation of

numerous bioactive compounds, primarily C21 steroidal glycosides and their aglycones. Among

these, Qingyangshengenin and Qingyangshengenin A have garnered significant scientific

interest due to their distinct and potent biological activities. This guide will delineate the

chemical and physical characteristics of each compound, summarize their known

pharmacological effects, and provide insights into their potential therapeutic applications.

Qingyangshengenin (CAS: 84745-94-8)
Qingyangshengenin, also known as Cynanchagenin, is the C21 steroidal aglycone. It is

characterized by a pregnane-type steroidal skeleton.
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The chemical structure and key properties of Qingyangshengenin are summarized in the

tables below.

Table 1: Chemical Identification of Qingyangshengenin

Identifier Value

IUPAC Name
(3β,12β,14β,17α)-3,8,14,17-Tetrahydroxy-12-

[(4-hydroxybenzoyl)oxy]pregn-5-en-20-one

CAS Number 84745-94-8[1][2][3][4][5]

Molecular Formula C₂₈H₃₆O₈[1][2][3][6]

Synonyms
Qingyanshengenin, NSC 379666,

Cynanchagenin[1][4][5]

Table 2: Physicochemical Properties of Qingyangshengenin

Property Value Source

Molecular Weight 500.58 g/mol [2][3]

Appearance White to light yellow solid [4][7]

Density 1.4±0.1 g/cm³ [1]

Boiling Point 686.4±55.0 °C at 760 mmHg [1]

Flash Point 226.2±25.0 °C [1]

Solubility
Soluble in DMSO and

Methanol
[7]

Biological Activity and Mechanism of Action
Qingyangshengenin has demonstrated notable anti-cancer properties.[1] While the precise

mechanism of action is still under investigation, preliminary studies suggest that it may induce

apoptosis and inhibit cell proliferation in various cancer cell lines. Further research is required

to elucidate the specific signaling pathways involved.
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Experimental Protocols
Isolation and Purification: Qingyangshengenin is typically isolated from the roots of

Cynanchum otophyllum. A general workflow for its isolation is as follows:

Dried roots of
Cynanchum otophyllum

Solvent Extraction
(e.g., Ethanol) Liquid-Liquid Partition Column Chromatography

(Silica Gel, RP-18) Preparative HPLC Qingyangshengenin

Click to download full resolution via product page

Figure 1: General workflow for the isolation of Qingyangshengenin.

A detailed experimental protocol would involve:

Extraction: The air-dried and powdered roots of Cynanchum otophyllum are extracted with a

suitable solvent such as ethanol or methanol at room temperature.

Partitioning: The resulting crude extract is then suspended in water and partitioned

successively with solvents of increasing polarity, such as petroleum ether, chloroform, and

ethyl acetate, to separate compounds based on their polarity.

Chromatography: The fraction enriched with Qingyangshengenin is subjected to column

chromatography on silica gel, followed by further separation using reversed-phase (RP-18)

column chromatography.

Purification: Final purification is achieved by preparative high-performance liquid

chromatography (HPLC) to yield pure Qingyangshengenin.

Qingyangshengenin A (CAS: 106644-33-1)
Qingyangshengenin A is a C-21 steroidal glycoside, meaning it is a derivative of a steroidal

aglycone with one or more sugar moieties attached. It is also known as Otophylloside A.

Chemical Structure and Properties
The chemical structure and key properties of Qingyangshengenin A are detailed below.

Table 3: Chemical Identification of Qingyangshengenin A
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Identifier Value

IUPAC Name

[(3S,8S,9R,10R,12R,13S,14R,17S)-17-acetyl-

8,14,17-trihydroxy-3-[(2R,4S,5R,6R)-5-

[(2S,4S,5R,6R)-5-[(2S,4R,5R,6R)-5-hydroxy-4-

methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-

methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-

yl]oxy-10,13-dimethyl-1,2,3,4,7,9,11,12,15,16-

decahydrocyclopenta[a]phenanthren-12-yl] 4-

hydroxybenzoate

CAS Number 106644-33-1

Molecular Formula C₄₉H₇₂O₁₇

Synonyms Qingyangshengenin A, Otophylloside A

Table 4: Physicochemical Properties of Qingyangshengenin A

Property Value Source

Molecular Weight 933.10 g/mol

Appearance White powder

Solubility Soluble in Pyridine and DMSO.

Biological Activity and Mechanism of Action
Qingyangshengenin A is primarily recognized for its potent antiepileptic activity. It is believed

to exert its effects by modulating neuronal excitability, although the exact molecular targets and

signaling pathways have not been fully elucidated. It is hypothesized to interact with ion

channels or neurotransmitter receptors involved in seizure activity.

Experimental Protocols
The isolation and purification of Qingyangshengenin A follow a similar general workflow as

that for Qingyangshengenin, with adjustments in the chromatographic conditions to account

for its higher polarity due to the attached sugar moieties.
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In Vitro and In Vivo Models for Antiepileptic Activity: Evaluation of the antiepileptic potential of

Qingyangshengenin A typically involves the following experimental models:

In Vitro: Patch-clamp electrophysiology on cultured neurons to assess the compound's

effects on ion channel currents (e.g., sodium, potassium, calcium channels).

In Vivo: Animal models of epilepsy, such as the maximal electroshock (MES) test or the

pentylenetetrazole (PTZ)-induced seizure model in rodents. In these models, the ability of

Qingyangshengenin A to prevent or reduce the severity and duration of seizures is

evaluated.

A potential signaling pathway that could be investigated for the antiepileptic action of

Qingyangshengenin A is the modulation of GABAergic inhibition.

Qingyangshengenin A GABA-A Receptor
Potentiates

Increased Cl⁻ Influx Neuronal Hyperpolarization Reduced Neuronal
Excitability Antiepileptic Effect

Click to download full resolution via product page

Figure 2: Hypothesized signaling pathway for the antiepileptic effect of Qingyangshengenin A.

Conclusion
Qingyangshengenin and Qingyangshengenin A are two promising bioactive compounds

from Cynanchum otophyllum with distinct therapeutic potential. Qingyangshengenin, the

aglycone, shows potential as an anti-cancer agent, while its glycosylated form,

Qingyangshengenin A, is a potent antiepileptic agent. This guide provides a foundational

understanding of their chemical structures and properties. Further research into their

mechanisms of action and the development of robust synthetic or semi-synthetic routes will be

crucial for advancing these natural products towards clinical applications. Researchers are

encouraged to use the information presented herein as a starting point for their investigations

into these fascinating molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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